Cas no 2243513-93-9 (2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid
• CAS No: 2243513-93-9
• MF: C₂₆H₂₁N₃O₄
• MW: 439.462646245956
• CID: 5870815
• PubChem ID: 165720003
• Update Time: 2025-06-08

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid
• EN300-6492498
• 2243513-93-9

• Inchi： 1S/C26H21N3O4/c30-25(31)15-29-23(17-8-2-1-3-9-17)14-24(28-29)27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-14,22H,15-16H2,(H,30,31)(H,27,28,32)
• InChI Key： IMCLUUHOLJVBSF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C2C=CC=CC=2)N(CC(=O)O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.15320616g/mol
• Monoisotopic Mass: 439.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic Acid (CAS No. 2243513-93-9): An Overview

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid (CAS No. 2243513-93-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound consists of a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino group, which is further linked to a pyrazole ring substituted with a phenyl group. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS) and other synthetic processes where temporary protection of the amino group is required.

Fluorenylmethoxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis due to their ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF). This property ensures that the amino group can be selectively deprotected without affecting other functional groups in the molecule, making it an ideal choice for stepwise synthesis of complex peptides and proteins.

The pyrazole ring, another key feature of this compound, is known for its biological activity and has been extensively studied in various therapeutic contexts. Pyrazoles are often incorporated into drug molecules due to their ability to modulate enzyme activity, receptor binding, and other biological processes. For instance, pyrazole derivatives have shown promise in the treatment of inflammation, cancer, and neurological disorders.

In recent studies, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One notable application is in the field of cancer research, where this compound has demonstrated selective cytotoxicity against certain cancer cell lines. The combination of the Fmoc protecting group and the pyrazole ring provides a versatile platform for further chemical modifications and optimization.

Beyond its use in cancer research, this compound has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

The phenyl substitution on the pyrazole ring adds another layer of complexity to the molecule's properties. Phenyl groups are known to enhance lipophilicity and improve cell membrane permeability, which are crucial factors for drug absorption and distribution. This makes the compound particularly suitable for oral administration or other delivery methods where enhanced bioavailability is desired.

In addition to its therapeutic potential, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid has also been used as a building block in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for a wide range of biological activities, leading to the discovery of several promising leads with diverse pharmacological profiles.

The synthesis of this compound typically involves several steps, starting with the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine and an α-diketone or α-ketoester. The resulting pyrazole is then functionalized with the Fmoc protecting group using standard coupling reactions. The final step involves the introduction of the acetic acid moiety through esterification or amidation reactions.

The purity and quality of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid are critical for its use in research and development applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques also help in characterizing any impurities or by-products that may be present during synthesis.

In conclusion, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenyl-1H-pyrazol-1-yl]acetic acid (CAS No. 2243513-93-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic versatility, make it an attractive candidate for further exploration and development into novel therapeutic agents.